Cas no 75014-48-1 (Benzene, 1,1',1''-[(3-butynyloxy)methylidyne]tris-)

Benzene, 1,1',1''-[(3-butynyloxy)methylidyne]tris- Properties

Names and Identifiers

• Benzene, 1,1',1''-[(3-butynyloxy)methylidyne]tris-
• [but-3-ynoxy(diphenyl)methyl]benzene
• 75014-48-1
• DTXSID80458505
• 4-triphenylmethyloxybut-1-yne
• SCHEMBL9371526
• DHUQBXPSCWINDT-UHFFFAOYSA-N
• +Expand

• InChIKey： DHUQBXPSCWINDT-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H20O/c1-2-3-19-24-23(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h1,4-18H,3,19H2
• SMILES： C#CCCOC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 312.1515
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 312.151415257g/mol
• Heavy Atom Count: 24
• Complexity: 353
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23